Cas no 2248338-72-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,4,4-tetramethylpentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,4,4-tetramethylpentanoate
• CAS No: 2248338-72-7
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 6219582
• PubChem ID: 165730607
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,4,4-tetramethylpentanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,4,4-tetramethylpentanoate
• EN300-6514876
• 2248338-72-7

• Inchi： 1S/C17H21NO4/c1-10(11(2)17(3,4)5)16(21)22-18-14(19)12-8-6-7-9-13(12)15(18)20/h6-11H,1-5H3
• InChI Key： SQRYBABLZWWSNV-UHFFFAOYSA-N
• SMILES： O(C(C(C)C(C)C(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,4,4-tetramethylpentanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,4,4-tetramethylpentanoate (CAS: 2248338-72-7) in Chemical Biology and Pharmaceutical Applications

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,4,4-tetramethylpentanoate (CAS: 2248338-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of biologically active molecules. Its structural features, including the isoindole-1,3-dione moiety and the tetramethylpentanoate side chain, contribute to its ability to interact with various biological targets. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting proteases and kinases involved in inflammatory and oncogenic pathways.

One of the key advancements in the understanding of this compound comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated its efficacy as a covalent modifier of cysteine residues in target proteins. The study utilized mass spectrometry and X-ray crystallography to elucidate the binding mode of the compound, revealing a unique interaction pattern that could be exploited for selective inhibition of disease-associated enzymes.

In addition to its potential as a therapeutic agent, recent investigations have explored the compound's utility in chemical biology tools. A 2024 Nature Chemical Biology publication reported its successful incorporation into activity-based probes for profiling enzyme activities in complex biological systems. This application leverages the compound's reactive electrophilic center and its ability to form stable adducts with target proteins.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,4,4-tetramethylpentanoate have also been the subject of recent research. Studies using in vitro ADME models have shown promising metabolic stability and membrane permeability, suggesting potential for oral bioavailability. However, challenges remain in optimizing its selectivity profile and reducing potential off-target effects.

Ongoing clinical research is investigating derivatives of this compound for various therapeutic areas, including oncology and autoimmune diseases. Preliminary results from phase I clinical trials of related compounds have shown acceptable safety profiles, paving the way for further development of this chemical scaffold.

Future research directions for this compound include structure-activity relationship studies to optimize its pharmacological properties, development of targeted delivery systems to enhance tissue specificity, and exploration of its potential in combination therapies. The unique chemical features of 2248338-72-7 continue to make it a valuable tool for both drug discovery and fundamental research in chemical biology.